Cas no 763102-63-2 (1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro-)

1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro- structure
763102-63-2 structure
Product Name:1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro-
CAS No:763102-63-2
MF:C7H4F5NO
MW:213.104779243469
CID:4177353
Update Time:2025-04-03

1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro-
    • Inchi： 1S/C7H4F5NO/c8-4-3(5(13)14)6(9,10)1-2-7(4,11)12/h1-2H,(H2,13,14)
    • InChI Key： SCITVSLZBRDSEY-UHFFFAOYSA-N
    • SMILES： C1(C(N)=O)C(F)(F)C=CC(F)(F)C=1F

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 224.6±40.0 °C(Predicted)
  • pka: 14.63±0.60(Predicted)

1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro- Production Method

Production Method 1

55-21-0 55-21-0
763102-63-2 763102-63-2
455-37-8 455-37-8
85118-03-2 85118-03-2
763102-62-1 763102-62-1
Reaction Conditions
1.1 Reagents: Hydrofluoric acid Solvents: Diethyl ether ,  Acetone ;  19 h, -5 °C
1.2 Reagents: Sodium fluoride Solvents: Diethyl ether ;  neutralized
Reference
Electrochemical fluorination of benzamide and acetanilide in anhydrous HF and in acetonitrile
Shainyan, B. A.; Danilevich, Yu. S.; Grigor'eva, A. A.; Chuvashev, Yu. A., Russian Journal of Organic Chemistry (Translation of Zhurnal Organicheskoi Khimii), 2004, 40(4), 513-517

1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro- Raw materials

1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro- Preparation Products

1,4-Cyclohexadiene-1-carboxamide, 2,3,3,6,6-pentafluoro- Related Literature

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